Cas no 850568-14-8 (4-(1,1-DiMethylethyl)aMinocarbonylphenylboronic acid)

4-(1,1-DiMethylethyl)aMinocarbonylphenylboronic acid Properties

Names and Identifiers

• (4-(tert-Butylcarbamoyl)phenyl)boronic acid
• N-t-Butyl 4-Boronobenzamide
• 4-(tert-Butylcarbamoyl)benzeneboronic acid
• [4-(tert-butylcarbamoyl)phenyl]boronic acid
• 4-(tert-Butylaminocarbonyl)phenylboronic acid
• Boronic acid,B-[4-[[(1,1-dimethylethyl)amino]carbonyl]phenyl]-
• 4-(tert-butylcarbamoyl)phenylboronic acid
• 4-(tert-Butylaminocarbonyl)benzeneboronic acid
• AMTB364
• JAIIZPWLCVMPFA-UHFFFAOYSA-N
• N-TERT-BUTYL 4-BORONOBENZAMIDE
• AB159
• 4-(tert-Butylaminocarbonyl)phenylboronic acid, AldrichCPR
• PS-9541
• [4-(tert-butylaminocarbonyl)phenyl]boronic acid
• [4-(tert-butylcarbamoyl)phenyl]boronic Acid
• SCHEMBL1961940
• DTXSID50378362
• DS-018466
• D71315
• AB15985
• N-T-BUTYL 4-BORONOBENZAMIDE
• 850568-14-8
• (4-(tert-Butylcarbamoyl)phenyl)boronicacid
• AKOS015838076
• CS-0154874
• +Expand

• MDL： MFCD03788413
• InChIKey： JAIIZPWLCVMPFA-UHFFFAOYSA-N
• Inchi： 1S/C11H16BNO3/c1-11(2,3)13-10(14)8-4-6-9(7-5-8)12(15)16/h4-7,15-16H,1-3H3,(H,13,14)
• SMILES： O=C(C1C([H])=C([H])C(B(O[H])O[H])=C([H])C=1[H])N([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 221.12200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 221.1223235g/mol
• Heavy Atom Count: 16
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 69.6

Experimental Properties

• LogP: 0.28560
• PSA: 69.56000
• Refractive Index: 1.532
• Melting Point: 230-246°C
• Density: 1.139

4-(1,1-DiMethylethyl)aMinocarbonylphenylboronic acid Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38-36
• Signal Word：Warning

4-(1,1-DiMethylethyl)aMinocarbonylphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%